Cas no 1310281-80-1 (4-(2,4-dichlorophenyl)butanal)

• Product Name: 4-(2,4-dichlorophenyl)butanal
• CAS No: 1310281-80-1
• MF: C₁₀H₁₀Cl₂O
• MW: 217.091801166534
• CID: 6446091
• PubChem ID: 64522524
• Update Time: 2025-05-25

4-(2,4-dichlorophenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dichlorophenyl)butanal
• Benzenebutanal, 2,4-dichloro-

• Inchi： 1S/C10H10Cl2O/c11-9-5-4-8(10(12)7-9)3-1-2-6-13/h4-7H,1-3H2
• InChI Key： GMMXICBSPNBGLM-UHFFFAOYSA-N
• SMILES： C1(CCCC=O)=CC=C(Cl)C=C1Cl

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 307.7±32.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(2,4-dichlorophenyl)butanal

Comprehensive Analysis of 4-(2,4-dichlorophenyl)butanal (CAS No. 1310281-80-1): Properties, Applications, and Industry Trends

4-(2,4-dichlorophenyl)butanal (CAS 1310281-80-1) is a specialized organic compound with a molecular formula of C₁₀H₁₀Cl₂O. This chlorinated aromatic aldehyde derivative has garnered attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's dichlorophenyl moiety and butanal chain offer versatile reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its potential in designing novel bioactive molecules, aligning with the growing demand for sustainable chemical synthesis and green chemistry practices.

In the context of drug discovery, 4-(2,4-dichlorophenyl)butanal serves as a key building block for small-molecule inhibitors. Its structural flexibility allows modifications targeting enzymes like kinases or G-protein-coupled receptors (GPCRs), addressing trending research areas such as cancer therapeutics and neurodegenerative diseases. Analytical techniques like HPLC and GC-MS are commonly employed to verify its purity, a critical factor given the rising emphasis on high-purity intermediates in API manufacturing.

The agrochemical sector leverages this compound for developing crop protection agents. Its chlorinated aromatic structure contributes to herbicidal or fungicidal activity, resonating with the global push for precision agriculture. Researchers are exploring its derivatives to combat pesticide resistance, a hot topic in agrochemical innovation. Regulatory compliance with REACH and EPA guidelines ensures its safe application, reflecting industry shifts toward eco-friendly formulations.

From a synthetic perspective, CAS 1310281-80-1 exemplifies advancements in catalytic hydrogenation and cross-coupling reactions. Innovations like flow chemistry and microwave-assisted synthesis have optimized its production, reducing waste and energy consumption—a response to the circular economy movement. Patent analyses reveal its inclusion in intellectual property filings for biodegradable materials, further underscoring its multidisciplinary relevance.

Market trends indicate growing procurement of 4-(2,4-dichlorophenyl)butanal by contract research organizations (CROs) and custom synthesis providers. Suppliers emphasize batch-to-batch consistency and scalability, catering to the demand for tailor-made intermediates. As AI-driven molecular design gains traction, this compound's data-rich profile supports machine learning models predicting structure-activity relationships (SAR).

Environmental considerations are paramount. Studies on photodegradation and aquatic toxicity of chlorinated compounds inform its handling protocols. The industry’s focus on green solvents (e.g., supercritical CO₂) for its processing aligns with carbon footprint reduction goals. These aspects position CAS 1310281-80-1 as a case study in balancing chemical utility with environmental stewardship.